Cas no 20964-94-7 ((2Z)-3-anilino-1,3-diphenylprop-2-en-1-one)

• Product name: (2Z)-3-anilino-1,3-diphenylprop-2-en-1-one
• CAS No: 20964-94-7
• MF: C₂₁H₁₇NO
• MW: 299.36578
• CID: 910869
• PubChem ID: 5895713

(2Z)-3-anilino-1,3-diphenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-anilino-1,3-diphenylprop-2-en-1-one
• (E)-3-anilino-1,3-diphenylprop-2-en-1-one
• (2-methyl-4-phenyl-butan-2-yl)benzene
• 1,1'-(1,1-Dimethyl-1,3-propanediyl)bisbenzene
• 1,1-Dimethyl-1,3-diphenyl-propan
• 1,3-Diphenyl-1,1-dimethyl-propan
• 1,3-diphenyl-3-methylbutane
• 1,3-diphenyl-3-phenylaminopropeno
• 2,4-bis-(phenyl)-2-methylbutane
• 2,4-Diphenyl-2-methyl-butan
• 3-anilino-1,3-diphenylprop-2-en-1-one
• 3-Methyl-1,3-diphenyl-butan
• 3-methyl-1,3-diphenyl-butane
• AC1L6CSF
• AC1Q1NKC
• AG-J-86156
• CTK0H9670
• NSC54377
• NSC-167267
• NSC-167326
• NSC167267
• 63255-41-4
• SCHEMBL3080209
• NSC167326
• 20964-94-7

• Inchi： InChI=1S/C21H17NO/c23-21(18-12-6-2-7-13-18)16-20(17-10-4-1-5-11-17)22-19-14-8-3-9-15-19/h1-16,22H/b20-16+
• InChI Key： HMISYHGFKCQJIH-CAPFRKAQSA-N
• SMILES： C1=CC=C(C=C1)C(=CC(=O)C2=CC=CC=C2)NC3=CC=CC=C3

Computed Properties

• Exact Mass: 299.13111
• Monoisotopic Mass: 299.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 5.09550